Cas no 98891-41-9 (Pseudolaric acid B β-D-glucoside)

• Product Name: Pseudolaric acid B β-D-glucoside
• CAS No: 98891-41-9
• MF: C₂₉H₃₈O₁₃
• MW: 594.6042304039
• MDL: MFCD22124713
• CID: 1124044
• PubChem ID: 10031398
• Update Time: 2025-04-20

Pseudolaric acid B β-D-glucoside Chemical and Physical Properties

Names and Identifiers

• Pseudolaric acid B-O-beta-D-glucopyranoside
• Pseudolaric acid B-O-β-D-glucopyranoside
• 1-O-{(2E,4E)-5-[(1R,7S,8S,9R)-7-Acetoxy-4-(methoxycarbonyl)-9-methyl-11-oxo-10-oxatricyclo[6.3.2.0^1,7]tridec-3-en-9-yl]-2-methyl-2,4-pentadienoyl}-β-D-glucopyranose
• PSEUDOLARIC ACID B-GLUCOPYRANOSIDE
• PSEUDOLARIC ACID B-O-BETA-D- GLUCOPYRANOSIDE
• Methyl (1R,7S,8S,9R)-7-acetyloxy-9-methyl-9-[4-methyl-5-oxo-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxa
• Pseudolaric acid B beta-D-glucoside
• pseudolaric acid B O-beta-d-glucopyranoside
• Pseudolaric acid B glucoside
• C29H38O13
• 8228AH
• EBD2857532
• (3R,4S,4aS,9aR)-methyl 4a-acetoxy-3-methyl-3-((1E,3E)-4-methyl-5-oxo-5-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)penta-1,3-dien-1-yl)-1-oxo-3,4,4a,5,6,9-hexahydro-
• Pseudolaric acid B-O-
• A-D-glucopyranoside
• (3R,4S,4aS,9aR)-methyl 4a-acetoxy-3-methyl-3-((1E,3E)-4-methyl-5-oxo-5-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxy
• Pseudolaric acid B β-D-glucoside
• HY-N6938
• PseudolaricacidBO-beta-D-glucopyranoside
• CS-0027710
• PSEUDOLARICACIDB-O-BETA-D-GLUCOPYRANOSIDE
• Pseudolaric acid B
• AKOS037514804
• CHEMBL447760
• A-D-glucoside
• AC-34802
• 98891-41-9
• MS-30571
• methyl (1R,7S,8S,9R)-7-acetyloxy-9-methyl-9-[(1E,3E)-4-methyl-5-oxo-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypenta-1,3-dienyl]-11-oxo-10-oxatricyclo[6.3.2.01,7]tridec-3-ene-4-carboxylate
• DA-77193

• MDL： MFCD22124713
• Inchi： 1S/C29H38O13/c1-15(23(35)40-25-22(34)21(33)20(32)18(14-30)39-25)6-5-10-27(3)19-9-12-28(26(37)42-27)11-7-17(24(36)38-4)8-13-29(19,28)41-16(2)31/h5-7,10,18-22,25,30,32-34H,8-9,11-14H2,1-4H3/b10-5+,15-6+/t18-,19+,20-,21+,22-,25+,27-,28-,29+/m1/s1
• InChI Key： UUDZDKPKXAEKLA-YHLOYHKPSA-N
• SMILES： O1C([C@]23CC=C(C(=O)OC)CC[C@@]2([C@H]([C@]1(/C=C/C=C(/C(=O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)\C)C)CC3)OC(C)=O)=O

Computed Properties

• Exact Mass: 594.23100
• Monoisotopic Mass: 594.23124126 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 42
• Rotatable Bond Count: 10
• Complexity: 1210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 195
• Molecular Weight: 594.6

Experimental Properties

• Color/Form: Powder
• Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 195.35000
• LogP: 0.12910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones
• Diterpenoids